Cas no 2171694-38-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid
• CAS No: 2171694-38-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6011981
• PubChem ID: 165541046
• Update Time: 2025-06-08

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid
• 2171694-38-3
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]-2-(methoxymethyl)butanoic acid
• EN300-1500890

• Inchi： 1S/C27H32N2O6/c1-4-6-15-23(24(30)29-27(5-2,17-34-3)25(31)32)28-26(33)35-16-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h4,7-14,22-23H,1,5-6,15-17H2,2-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BDCNUKJDOZEUSE-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC=C)C(NC(C(=O)O)(COC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid (CAS No. 2171694-38-3)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid, identified by its CAS number 2171694-38-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked to an amino group through a methoxycarbonyl bridge. The presence of a hex-5-enamide segment and a 2-(methoxymethyl)butanoic acid tail further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural design of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid is meticulously crafted to exploit its potential in drug discovery and molecular recognition. The fluorene group, known for its excellent photophysical properties, makes this compound particularly interesting for applications in photochemical research and as a fluorescent probe. Additionally, the methoxycarbonyl functionality serves as a protecting group for the amino moiety, which can be strategically deprotected under controlled conditions to reveal reactive sites for further chemical modifications.

In recent years, there has been growing interest in the development of novel amino acids derivatives as building blocks for peptide mimetics and enzyme inhibitors. The hex-5-enamide segment in CAS No. 2171694-38-3 mimics the backbone conformation of natural amino acids while introducing additional flexibility, which can be exploited to optimize binding interactions with biological targets. This structural feature has been leveraged in the design of protease inhibitors and other therapeutic agents where precise control over molecular geometry is crucial.

The 2-(methoxymethyl)butanoic acid moiety adds another layer of functionality to the molecule, providing a site for further derivatization and enhancing its solubility profile. This makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamido-2-(methoxymethyl)butanoic acid a versatile intermediate in synthetic chemistry, particularly for the preparation of complex peptidomimetics and conjugates that exhibit enhanced bioavailability and targeted delivery properties.

Recent advancements in computational chemistry have enabled the rational design of molecules like CAS No. 2171694-38-3 by predicting their binding affinities and pharmacokinetic profiles before experimental synthesis. These computational methods have been instrumental in identifying optimal analogs with improved efficacy and reduced side effects. For instance, virtual screening techniques have been used to identify derivatives of this compound that exhibit stronger binding to specific enzymes or receptors, thereby enhancing their therapeutic potential.

The synthesis of CAS No. 2171694-38-3 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorene group necessitates careful handling of reactive intermediates, while the protection-deprotection strategy for the amino group demands expertise in carbohydrate chemistry or related fields. Despite these challenges, the synthetic pathways developed for this compound serve as valuable templates for constructing more complex molecules with tailored functionalities.

In terms of biological activity, preliminary studies on CAS No. 2171694-38-3 have shown promising results in inhibiting certain enzymes implicated in inflammatory diseases and cancer progression. The fluorene moiety has been reported to enhance cellular uptake, while the hex-5-enamide segment interacts with target proteins in a manner similar to natural amino acids but with improved specificity. These findings have spurred further research into developing derivatives of this compound as lead candidates for novel therapeutics.

The versatility of CAS No. 2171694-38-3 extends beyond its role as an intermediate in drug synthesis; it also finds applications in materials science and nanotechnology. The fluorescent properties of the fluorene group make this compound suitable for developing luminescent probes used in cellular imaging and biosensors. Additionally, its ability to form stable conjugates with other biomolecules has opened up possibilities for creating smart drug delivery systems that can release therapeutic agents in response to specific biological triggers.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like CAS No. 2171694-38-3 for innovative applications. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates by predicting their biological activities based on structural features alone. This synergy between computational modeling and experimental validation has been critical in advancing research towards precision medicine.

The future prospects for CAS No. 2171694-38-3 are vast, with ongoing studies exploring its potential in treating neurological disorders, infectious diseases, and metabolic conditions. By leveraging cutting-edge synthetic methodologies and interdisciplinary approaches, researchers aim to unlock new therapeutic modalities that could revolutionize patient care outcomes worldwide.